Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Documented Preclinical Profile of BPR1J-097

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: bprlj-097

CAS No.: 1327167-19-0

Cat. No.: S548028

The table below summarizes the key quantitative findings on BPR1J-097 from the identified study [1].

Parameter Value / Finding Context /| Model System
FLT3 Kinase ICso 1-10nM In vitro kinase assay
Anti-proliferation 21+£7nM MOLM-13 cells (FLT3-ITD
GCso mutant AML cell line)
Anti-proliferation 46 = 14 nM MV4-11 cells (FLT3-ITD
GCso mutant AML cell line)
Mechanistic Action Inhibited FLT3 and STAT5 phosphorylation; Observed in FLT3-driven AML
induced apoptosis cells
In Vivo Efficacy Pronounced, dose-dependent tumour growth FLT3-driven AML murine
inhibition and regression xenograft models
Pharmacokinetics Described as "favourable" (specific Preclinical study

parameters not detailed)

FLT3 Signaling Pathway and Inhibitor Mechanism
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The following diagram illustrates the FLT3 signaling pathway and the general mechanism of action for FLT3

inhibitors like BPR1J-097, based on the broader context from the search results [2] [3] [4].
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Diagram of FLT3 signaling and inhibition. The FLT3 receptor, when bound by its ligand (wild-type) or
through mutations (ITD/TKD), activates key downstream pathways. FLT3 inhibitors like BPR1J-097 block
this signaling, particularly in mutant cells [2] [3] [5].

Research Gaps and Further Directions

The search results indicate that BPR1J-097 has not been a focus of recent literature, with the primary
study published over a decade ago [1]. Consequently, several areas required for an in-depth technical guide

are lacking:

o Detailed Experimental Protocols: The specific methodologies for kinase assays, cell viability (GCso)
measurements, and in vivo xenograft studies are not described in the available abstract.
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¢ Resistance Mechanisms: The study does not investigate or report on potential resistance
mechanisms against BPR1J-097.

o Selectivity Profile: While noted as a "novel FLT3 inhibitor,” a comprehensive profiling of its selectivity
against other kinases is not provided.

¢ Recent Developments: No clinical trial data or follow-up studies were found, suggesting its
development may not have progressed to clinical stages.

Suggestions for Deeper Research

To compile a more comprehensive whitepaper, you may need to consult additional sources:

e Access the Full Text: The original paper in the British Journal of Cancer (2012) may contain the
detailed experimental methods you require.

e Search Chemical Databases: Look for BPR1J-097 on professional databases like PubChem to find
chemical structure, synonyms, and potentially linked bioactivity data.

e Explore Broader FLT3 Context: The other search results, while not mentioning BPR1J-097, offer
extensive information on next-generation FLT3 inhibitors (e.g., FF-10101, FLIN-4), emerging
resistance mechanisms, and novel combination strategies that represent the current research frontier

[2] [6] [3].
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[Online PDF]. Available at: [https://www.smolecule.com/products/b548028#bprlj-097-flt3-signaling-

pathway-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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